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Compound of Interest

Compound Name: Oxazosulfyl

Cat. No.: B8228571

Introduction

Oxazosulfyl is a novel insecticide belonging to the "Sulfyl" chemical class, developed by
Sumitomo Chemical Co., Ltd.[1]. It is effective against a broad spectrum of major rice insect
pests, including those from the orders Hemiptera, Coleoptera, and Lepidoptera[1][2]. Notably,
Oxazosulfyl has demonstrated high efficacy against insect populations that have developed
resistance to existing insecticides like neonicotinoids and fipronil[1][3][4]. Classified by the
Insecticide Resistance Action Committee (IRAC) as the sole member of the novel code 37, it
acts as a vesicular acetylcholine transporter inhibitor[4]. These application notes provide a
detailed methodology for conducting field trials to assess the efficacy of Oxazosulfyl,
particularly in the form of ALLES® granules (2.0% w/w), for the control of key rice pests[1][4].

The primary application method for Oxazosulfyl granules is through nursery box treatment, a
technique that reduces labor and the number of insecticide applications required in paddy
fields[1][4]. This method involves applying the insecticide to the soil in the nursery box between
sowing and transplanting[1]. The systemic activity of Oxazosulfyl ensures it is taken up by the
rice seedlings and translocated throughout the plant tissues, providing long-lasting protection
after transplanting[3][5].

These protocols are designed for researchers, scientists, and crop protection professionals to
generate robust and comparable data on the field performance of Oxazosulfyl.
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Experimental Workflow for Oxazosulfyl Field Efficacy
Trial

Experimental Workflow for Oxazosulfyl Field Trial

Site Selection & Characterization

(Agronomic & Pest History)
Experimental Design

(Randomized Block, Replicates)
Treatment Group Definition

(Oxazosulfyl, Reference, Control)

Nursery Box Preparation
(Rice Seedling Cultivation)
Oxazosulfyl Application
(e.g., At Sowing, Pre-Transplant)

Transplanting Seedlings to Paddy Field

Pest Population Monitoring

(Natural Infestation or Artificial Release)

(e.g., ANOVA, Mean Separation)
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Caption: Workflow for assessing Oxazosulfyl efficacy in field trials.

Experimental Protocols
Objective

To evaluate the field efficacy of Oxazosulfyl 2.0% granules applied via nursery box treatment

against key rice pests and to assess its crop safety.

Materials

Test Insecticide: Oxazosulfyl 2.0% Granules (ALLES®)[1].

Reference Insecticides: Commercial standard insecticides (e.g., imidacloprid, fipronil,
triflumezopyrim) for comparison[1][4].

Untreated Control: No insecticide application.

Rice Variety: A locally cultivated and pest-susceptible rice variety.

Equipment: Nursery boxes, paddy field plots, application equipment, tools for insect counting
(e.g., aspirators, counting trays), data recording sheets, and personal protective equipment
(PPE).

Experimental Design

Trial Layout: Randomized Complete Block Design (RCBD) is recommended to minimize the
effects of field variability[6].

Replicates: A minimum of three to four replicates for each treatment[6].

Plot Size: Minimum plot size should be 20 m?, preferably consisting of 4 rows, with the two
middle rows serving as the data collection area to avoid edge effects[6].

Location: Trials should be conducted in areas with a known history of target pest pressure,
representing typical agronomic and climatic conditions for rice cultivation[7].
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Procedure

Step 1: Nursery Box Preparation and Sowing

o Prepare the nursery boxes with a suitable soil mixture (bed soil).
e Sow rice seeds uniformly in the nursery boxes.

Step 2: Oxazosulfyl Application

o Method: Nursery box application is the primary method[1]. The granules can be applied at

different timings to assess the optimal window.

o Application at Sowing: Mix Oxazosulfyl granules with the cover soil before applying it over
the seeds, or apply the granules after sowing and before covering with soil[1].

o Application at Transplanting: Apply the granules one day before transplanting the
seedlings to the paddy field[1].

o Dosage: Apply at the recommended registered dose, typically 50 g of 2.0% granules per
nursery box[1]. Ensure uniform application.

o Control Groups: Prepare nursery boxes for the untreated control and reference insecticide(s)
according to their respective label instructions.

Step 3: Transplanting

» Cultivate seedlings in the nursery boxes until they reach the appropriate stage for
transplanting (e.g., 2.5- to 3-leaf stage)[8].

o Transplant the seedlings from each treatment group into their designated plots in the paddy
field.

Step 4: Pest Infestation and Monitoring

¢ Monitor for natural infestation of target pests.
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 In cases of low natural pressure, artificial infestation may be necessary. Release laboratory-
reared adult insects at appropriate time points after transplanting to simulate natural pest
migration[1]. For instance, brown planthoppers (N. lugens) can be released periodically (e.g.,
three releases at 2-week intervals starting 35 days after transplanting)[4].

Step 5: Efficacy Assessment

 Insect Counts: The primary method for efficacy assessment is counting the number of target
insects.

o Sampling Unit: Randomly select a fixed number of hills from the central data rows of each
plot (e.g., 10 hills)[1].

o Timing: Conduct counts at regular intervals after transplanting. Common assessment
timings are 48, 56, 65, and 72 Days After Transplanting (DAT)[1].

o Procedure: Carefully inspect each selected hill and count all life stages of the target
pest(s).

o Damage Assessment: In addition to insect counts, assess the level of plant damage, such as
"hopper burn" caused by planthoppers[4]. This can be done using a rating scale.

 Virus Transmission Inhibition: For pests like the small brown planthopper (Laodelphax
striatellus), which vectors viruses, assess the percentage of stems showing virus
symptoms[1].

Step 6: Phytotoxicity Assessment

 Visually inspect the rice plants in the treated plots for any signs of phytotoxicity, such as
stunting, chlorosis, or necrosis, at regular intervals after application.

o Compare the growth and appearance of plants in the Oxazosulfyl-treated plots with the
untreated control plots.

Data Analysis

o Compile the insect count data for each treatment and replicate at each assessment date.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.sumitomo-chem.co.jp/english/rd/report/2021E_2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12405013/
https://www.sumitomo-chem.co.jp/english/rd/report/2021E_2.pdf
https://www.sumitomo-chem.co.jp/english/rd/report/2021E_2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12405013/
https://www.sumitomo-chem.co.jp/english/rd/report/2021E_2.pdf
https://www.benchchem.com/product/b8228571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8228571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Calculate the mean number of insects per sampling unit for each treatment.

o Perform statistical analysis, such as Analysis of Variance (ANOVA), to determine if there are
significant differences among the treatments.

o If significant differences are found, use a mean separation test (e.g., Tukey's HSD, Duncan's
Multiple Range Test) to compare the treatment means.

o Efficacy can also be expressed as a percentage of control relative to the untreated plot.

Data Presentation

Quantitative data from field trials should be summarized in tables to facilitate comparison
between treatments.

Table 1: Efficacy of Oxazosulfyl Granules against White-backed Planthopper (Sogatella
furcifera) Trial Location: Kagoshima, Japan. Application at Sowing.
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Rate ( g/box
Treatment

48 DAT

56 DAT

65 DAT

72 DAT

Oxazosulfyl
2.0% GR

50

Low

Low

Low

Low

Triflumezopyr
) Label Rate
im

Low

Low

Moderate

Moderate

Pymetrozine Label Rate

Moderate

High

High

High

Fipronil Label Rate

High

High

High

High

Imidacloprid Label Rate

High

High

High

High

Untreated

Control

High

Very High

Very High

Very High

(Data
interpretation
based on
graphical
representatio
ns in source

material[1])

Table 2: Efficacy of Oxazosulfyl Granules against Brown Planthopper (Nilaparvata lugens)

Trial Location: Kagoshima, Japan. Application at Sowing.
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Rate ( g/box
Treatment

56 DAT

65 DAT

72 DAT

79 DAT

Oxazosulfyl
2.0% GR

50

Low

Low

Low

Low

Triflumezopyr
) Label Rate
im

Low

Low

Moderate

Moderate

Untreated

Control

High

Very High

Very High

Very High

(Data
interpretation
based on
graphical
representatio
ns in source

material[1])

Table 3: Summary of Official Trials by Japan Plant Protection Association (2016-2020) Efficacy
Rating: +++ (Excellent), ++ (Good)

© 2025 BenchChem. All rights reserved.

8/12

Tech Support


https://www.sumitomo-chem.co.jp/english/rd/report/2021E_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8228571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Target Pest Application Timing Efficacy Rating
Rice leaf beetle (Oulema ) )
Before Sowing / At Sowing +++
oryzae)
Rice water weevil ) )
) ) Before Sowing / At Sowing +++
(Lissorhoptrus oryzophilus)
Small brown planthopper ) )
] Before Sowing / At Sowing +++
(Laodelphax striatellus)
White-backed planthopper ) )
) Before Sowing / At Sowing +++
(Sogatella furcifera)
Brown planthopper ) ]
) Before Sowing / At Sowing +++
(Nilaparvata lugens)
Rice leafroller (Cnhaphalocrocis ) )
Before Sowing / At Sowing ++

medinalis)

(Source: Adapted from data
presented in Sumitomo
Chemical R&D Report[1][4])

Logical Relationships in Efficacy Assessment

The following diagram illustrates the logical flow for determining the overall field performance of
Oxazosulfyl.
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Logical Framework for Efficacy Evaluation
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(as per protocol)
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Statistical Significance vs. No Unacceptable
Untreated Control? Phytotoxicity?
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Equivalent to Reference? Crop Safety Confirmed Crop Safety Issues Identified

Ineffective or Requires
Further Investigation

Effective Control Demonstrated

Click to download full resolution via product page

Caption: Decision framework for evaluating Oxazosulfyl field trial data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Assessing
Oxazosulfyl Efficacy in Field Trials]. BenchChem, [2025]. [Online PDF]. Available at:

[https://lwww.benchchem.com/product/b8228571#methodology-for-assessing-oxazosulfyl-
efficacy-in-field-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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